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Abstract
Avibactam, a pioneering non-β-lactam β-lactamase inhibitor, represents a significant

advancement in combating antibiotic resistance in Gram-negative bacteria. Its unique

diazabicyclooctane (DBO) core structure, while highly effective, necessitates a robust and

multi-faceted analytical approach for unambiguous structural confirmation and characterization.

This technical guide provides an in-depth exploration of the suite of spectroscopic techniques

indispensable for the structural elucidation of avibactam. Moving beyond a mere recitation of

methods, this document delves into the causality behind experimental choices, offering field-

proven insights into the integrated application of Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and

Ultraviolet-Visible (UV-Vis) Spectroscopy. We present detailed, self-validating protocols, data

interpretation frameworks, and visual workflows designed to equip researchers and drug

development professionals with the expertise required for the comprehensive analysis of this

critical pharmaceutical agent.

The Avibactam Molecule: A Structural Overview
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Avibactam's chemical identity is (2S,5R)-7-oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-

carboxamide. Its structure is distinguished by three key features that are central to its biological

function and dictate the spectroscopic strategy for its analysis:

The Diazabicyclooctane Core: A strained bicyclic system that mimics the β-lactam ring of

traditional antibiotics.

The N-sulfate Group: An essential moiety for its mechanism of action, which involves

reversible covalent inhibition of β-lactamase enzymes.

The Carboxamide Side Chain: A critical component for molecular recognition within the

enzyme's active site.

A clear understanding of this architecture is the foundation for interpreting the spectroscopic

data that follows.

Caption: Chemical structure of Avibactam with key atoms numbered.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Blueprint
NMR spectroscopy is the cornerstone of avibactam's structural elucidation, providing

unequivocal evidence of atomic connectivity and stereochemistry. A combination of one-

dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) experiments is required to

assemble the complete molecular puzzle.

Expertise in Action: Why NMR is Paramount
Unlike other methods that provide molecular formula or functional group information, NMR

maps the exact bonding framework. For a novel, strained bicyclic system like avibactam, NMR

is the only technique that can definitively confirm the relative positions of all atoms and,

crucially, establish the trans stereochemistry between the bridgehead proton (H5) and the

carboxamide group at C2, which is vital for its biological activity.

¹H NMR Analysis
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The proton NMR spectrum provides the initial overview of the molecule's non-exchangeable

protons. The signals are expected in the aliphatic region, with distinct chemical shifts and

coupling patterns dictated by the rigid bicyclic structure.

¹³C NMR Analysis
The ¹³C NMR spectrum reveals all unique carbon environments within the molecule, from the

sp³ carbons of the bicyclic frame to the sp² carbonyl carbons of the ketone and amide

functional groups. The use of ¹³C-labeled precursors can also be a powerful tool to investigate

its mechanism of action, for example, in studying its interaction with enzymes.

Data Presentation: Characteristic NMR Chemical Shifts
for Avibactam
The following are representative chemical shift ranges. Exact values are dependent on the

solvent and experimental conditions.
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Technique Assignment
Expected Chemical

Shift (δ) ppm
Key Insights

¹H NMR C2-H, C5-H 3.5 - 4.5

Protons adjacent to

heteroatoms, complex

splitting due to rigid

conformation.

Ring CH₂ groups 1.5 - 2.5

Differentiated by their

specific electronic

environments and

couplings.

Amide (-CONH₂) 7.0 - 8.0

Broad signals,

exchangeable with

D₂O.

¹³C NMR C7=O (Ketone) 170 - 180

Downfield shift

characteristic of a

carbonyl in a strained

ring.

C=O (Amide) 165 - 175
Carbonyl carbon of

the primary amide.

C2, C5 50 - 65

Carbons directly

bonded to nitrogen

atoms.

Ring CH₂ carbons 20 - 40

Aliphatic carbons

forming the core

structure.

A publicly available ¹H NMR spectrum for avibactam sodium provides a direct reference for

these assignments.

2D NMR for Unambiguous Connectivity
While 1D NMR provides a list of parts, 2D NMR provides the assembly instructions.
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COSY (Correlation Spectroscopy): Reveals ¹H-¹H coupling networks, allowing for the tracing

of proton connectivity through the entire bicyclic system.

HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal directly to

the carbon it is attached to, definitively assigning carbon resonances.

HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical

experiment. It reveals long-range (2-3 bond) couplings between protons and carbons. This is

essential for connecting the carboxamide group to the C2 position and confirming the overall

molecular skeleton.

Experimental Protocol: NMR Spectroscopic Analysis
Sample Preparation: Dissolve 5-10 mg of avibactam sample in 0.6 mL of a suitable

deuterated solvent (e.g., D₂O or DMSO-d₆). The choice of solvent is critical; D₂O will result in

the exchange of the amide protons, simplifying the spectrum, while DMSO-d₆ will preserve

them.

Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) equipped with a

broadband probe.

¹H NMR Acquisition: Acquire a standard ¹H spectrum with a spectral width of ~12 ppm,

ensuring sufficient resolution to resolve all coupling constants.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A DEPT (Distortionless

Enhancement by Polarization Transfer) experiment is recommended to differentiate between

CH, CH₂, and CH₃ groups.

2D NMR Acquisition: Sequentially run standard COSY, HSQC, and HMBC experiments using

manufacturer-provided parameter sets, optimizing for the expected coupling constants of the

molecule.

Data Processing & Interpretation: Process the spectra using appropriate software (e.g.,

MestReNova, TopSpin). Integrate ¹H signals, assign peaks, and use the 2D spectra to build

the molecular structure fragment by fragment.

Caption: Integrated NMR workflow for the structural elucidation of Avibactam.
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Mass Spectrometry (MS): Confirming Identity and
Integrity
Mass spectrometry is an essential orthogonal technique that confirms the molecular weight,

determines the elemental composition, and provides structural information through

fragmentation analysis.

Expertise in Action: The Power of High Resolution
For regulatory submissions and definitive identification, low-resolution mass data is insufficient.

High-Resolution Mass Spectrometry (HRMS), using platforms like Time-of-Flight (TOF) or

Orbitrap, provides mass accuracy within a few parts-per-million (ppm). This allows for the

unambiguous determination of the elemental formula (C₇H₁₁N₃O₆S), distinguishing it from any

potential isomers or impurities with the same nominal mass.

HRMS for Molecular Formula Confirmation
Electrospray ionization (ESI) is the preferred method for avibactam. Analysis in negative ion

mode is particularly effective due to the acidic nature of the sulfate group, readily forming the

[M-H]⁻ ion.

Tandem MS (MS/MS) for Structural Fragmentation
By isolating the parent ion and subjecting it to collision-induced dissociation (CID), a

characteristic fragmentation pattern is produced. This "fingerprint" is invaluable for confirming

structural motifs and is the basis for highly sensitive and selective quantitative methods, such

as those used in pharmacokinetic studies.

Data Presentation: Key Mass Spectrometric Data for
Avibactam
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Parameter Value Source / Method

Molecular Formula C₇H₁₁N₃O₆S -

Monoisotopic Mass 265.0372 g/mol Calculated

Ionization Mode ESI Negative Experimental Observation

Parent Ion [M-H]⁻ m/z 264.0 Theoretical

Key MS/MS Transition m/z 263.9 → 96.1 LC-MS/MS Method

The transition of m/z 263.9 → 96.1 corresponds to the fragmentation of the deprotonated

molecule, with the m/z 96.1 fragment likely representing the sulfate moiety ([SO₄H]⁻).

Experimental Protocol: LC-MS/MS Analysis
Sample Preparation: Prepare a dilute solution of avibactam (e.g., 1 µg/mL) in a suitable

solvent mixture like water:acetonitrile. For biological samples, a solid-phase extraction (SPE)

step is often required to remove matrix interferences.

Chromatography: Perform chromatographic separation using a C18 or amide column with a

gradient elution profile. A typical mobile phase could consist of water with 0.1% formic acid

(A) and acetonitrile with 0.1% formic acid (B).

Mass Spectrometry:

Instrument: Use a triple quadrupole or Q-TOF mass spectrometer.

Ionization: ESI in negative mode.

Acquisition: Perform a full scan to identify the parent ion ([M-H]⁻ at m/z ~264). Then,

perform a product ion scan (MS/MS) on the parent ion to observe fragmentation,

optimizing collision energy to maximize the intensity of key fragments like m/z 96.1.

Data Analysis: Confirm the accurate mass of the parent ion and correlate the observed

fragments with the known structure of avibactam.
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Avibactam MS/MS Fragmentation

[M-H]⁻
m/z 264.0

Collision-Induced
Dissociation (CID)

[SO₄H]⁻
m/z 96.1 Other Fragments

Click to download full resolution via product page

Caption: Simplified fragmentation pathway of Avibactam in negative ion mode MS/MS.

Vibrational and Electronic Spectroscopy: Functional
Group Confirmation
While NMR and MS provide the core structural data, FTIR and UV-Vis spectroscopy offer rapid

and valuable confirmation of key functional groups and are widely used for quality control.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR is a rapid, non-destructive technique that identifies functional groups by their

characteristic absorption of infrared radiation, which excites molecular vibrations (stretching,

bending).

Expertise in Action: A Quick and Reliable Check
In a drug development setting, once the primary structure is confirmed, FTIR becomes a go-to

technique for identity confirmation. A quick comparison of the FTIR spectrum of a new batch

against a verified reference standard can instantly confirm the presence of all key functional
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groups and the absence of major impurities. Its utility has also been explored in differentiating

bacterial strains based on their resistance profiles to avibactam.

Data Presentation: Characteristic FTIR Absorption
Bands for Avibactam

Wavenumber (cm⁻¹) Vibration Type Functional Group

3400 - 3200 N-H Stretch Amide (-CONH₂)

1750 - 1730 C=O Stretch Ketone (strained ring)

1680 - 1640 C=O Stretch (Amide I) Amide (-CONH₂)

1260 - 1210 S=O Asymmetric Stretch Sulfate (-OSO₃)

1070 - 1030 S=O Symmetric Stretch Sulfate (-OSO₃)

Experimental Protocol: FTIR-ATR
Instrument Setup: Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR)

accessory.

Background Scan: Record a background spectrum of the clean, empty ATR crystal.

Sample Analysis: Place a small amount of the solid avibactam powder directly onto the ATR

crystal and apply pressure to ensure good contact.

Acquisition: Collect the sample spectrum (typically 16-32 scans at a resolution of 4 cm⁻¹).

The background is automatically subtracted.

Interpretation: Identify the characteristic absorption bands corresponding to the functional

groups of avibactam.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions,

which corresponds to electronic transitions. For avibactam, which lacks an extensive system of

conjugated double bonds, the primary chromophores are the carbonyl groups. Its main utility

lies in quantitative analysis via HPLC-UV, rather than qualitative structural elucidation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected λₘₐₓ: A significant absorption peak is expected in the low UV region, typically

below 240 nm. For the combination of ceftazidime and avibactam, an isobestic point has

been identified at 231 nm, which is useful for simultaneous quantification.

An Integrated Strategy for Structural Confirmation
No single technique is sufficient for the complete and unambiguous structural elucidation of a

novel pharmaceutical entity like avibactam. The strength of the analysis lies in the synergistic

and orthogonal nature of these methods.

Integrated Spectroscopic Elucidation Strategy

Primary Structure Functional Group Confirmation

Unknown Sample
(Avibactam)

HRMS
(Molecular Formula)

1D & 2D NMR
(Connectivity & Stereochemistry)

FTIR
(Functional Groups)

UV-Vis
(Chromophore/Quantitation)

Confirmed Structure of Avibactam

Confirmatory Confirmatory

Click to download full resolution via product page

Caption: A comprehensive workflow showing the complementary roles of spectroscopic

techniques.

The workflow begins with HRMS providing the exact molecular formula. Concurrently, a full

suite of NMR experiments determines the precise atom-to-atom connectivity and

stereochemistry, forming the core of the structural proof. Finally, FTIR and UV-Vis spectroscopy
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provide rapid, confirmatory evidence of the key functional groups, serving as excellent tools for

ongoing quality control.

Conclusion
The structural elucidation of avibactam is a testament to the power of modern analytical

chemistry. A methodical, integrated approach centered on high-field NMR and high-resolution

mass spectrometry, and supported by vibrational and electronic spectroscopy, is essential for

its definitive characterization. The protocols and insights provided in this guide are designed to

establish a framework of scientific integrity, ensuring that researchers and developers can

confidently verify the structure and quality of this vital antibiotic agent, thereby supporting its

safe and effective use in combating bacterial resistance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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